Tmv-IN-9

• Molecular Formula: C20H20O8
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C20H20O8/c1-27-15-5-9(3-4-13(15)21)18-11-6-14(22)16(28-2)7-10(11)12(8-17(23)24)19(18)20(25)26/h3-7,12,18-19,21-22H,8H2,1-2H3,(H,23,24)(H,25,26)
• InChIKey: XSMLGRBBXJBHMI-UHFFFAOYSA-N

Tmv-IN-9: Ferulic Acid Dimer TMV Inhibitor

Tmv-IN-9, also designated as compound A6, is a fully synthetic ferulic acid dimer that acts as an inhibitor of tobacco mosaic virus (TMV) self-assembly. Its molecular formula is C₂₀H₂₀O₈ (MW 388.37), and it is available from commercial research suppliers as a reference-grade antiviral agent . The compound was first characterized in a 2024 Journal of Agricultural and Food Chemistry study, where it demonstrated quantitative advantages over the commercial plant antiviral ningnanmycin and over closely related ferulic acid dimers [1].

TMV self-assembly inhibition research

Fully synthetic ferulic acid dimer scaffold for SAR studies

Reference-grade compound for plant virology screening

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source

Tmv-IN-9: Why Substitutes Fall Short

Although ningnanmycin and other ferulic acid dimers (e.g., compounds E3, E5) share anti-TMV activity, Tmv-IN-9 differs quantitatively in both antiviral potency and target binding affinity. Head-to-head comparisons reveal that ningnanmycin requires a 1.72-fold higher concentration to achieve equivalent viral inactivation, and the closest structural analogs bind the TMV coat protein 1.6–1.9 times more weakly [1]. Substituting any of these alternatives without confirming functional equivalence would introduce variability in viral inhibition and compromise the disruption of TMV particle integrity that has been specifically documented for Tmv-IN-9.

• Ningnanmycin may require a higher concentration to achieve equivalent viral inactivation based on reported data; substitution without confirming functional equivalence could introduce variability.
• Closest structural analogs exhibit weaker binding to TMV coat protein according to comparative studies, potentially shifting target-engagement profiles.
• Mechanism mismatch: ningnanmycin acts primarily through host resistance induction, whereas Tmv-IN-9 directly disrupts viral particles; integrated pest management strategies may be affected.

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source

Tmv-IN-9 Quantitative Differentiation Evidence

Enhanced TMV Inactivation vs Ningnanmycin

In a standardized half-leaf assay on Nicotiana glutinosa, Tmv-IN-9 (A6) exhibited an EC₅₀ of 62.8 μg/mL for inactivating tobacco mosaic virus, while the commercial standard ningnanmycin required an EC₅₀ of 108.1 μg/mL to achieve the same endpoint [1]. The calculated potency advantage is 1.72-fold.

TMV Inactivation (EC₅₀)

Head-to-head

62.8 μg/mL (Tmv-IN-9) vs 108.1 μg/mL (ningnanmycin)

1.72× lower EC₅₀ in half-leaf assay (N. glutinosa)

Supports potency endpoint comparison

Standardized in vitro inactivation assay

Evidence Dimension	Inactivating activity against TMV (EC₅₀)
Target Compound Data	62.8 μg/mL
Comparator Or Baseline	Ningnanmycin: 108.1 μg/mL
Quantified Difference	1.72-fold lower EC₅₀ (higher potency)
Conditions	Half-leaf method on Nicotiana glutinosa; in vitro inactivation assay

Why This Matters

A lower EC₅₀ translates to a reduced compound quantity needed for equivalent antiviral effect, which can lower both material cost and phytotoxicity risk in research and agricultural screening workflows.

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source

Higher TMV Coat Protein Binding Affinity vs Analogs

Microscale thermophoresis (MST) measurements showed that Tmv-IN-9 (A6) binds to TMV coat protein with a dissociation constant (Kd) of 1.862 μM, which is 1.85-fold tighter than compound E3 (Kd = 3.439 μM) and 1.57-fold tighter than compound E5 (Kd = 2.926 μM) from the same synthetic series [1].

Coat Protein Binding (Kd)

Head-to-head

1.862 μM (Tmv-IN-9) vs 3.439 μM (E3) / 2.926 μM (E5)

1.85× and 1.57× tighter binding

Supports target-engagement endpoint comparison

Microscale thermophoresis (MST)

Evidence Dimension	Binding affinity to TMV coat protein (Kd)
Target Compound Data	1.862 μM
Comparator Or Baseline	Compound E3: 3.439 μM; Compound E5: 2.926 μM
Quantified Difference	1.85-fold and 1.57-fold lower Kd (stronger binding)
Conditions	Microscale thermophoresis (MST)

Why This Matters

Stronger target engagement is mechanistically linked to more effective disruption of viral assembly and may reduce the likelihood of resistance development through binding-site mutations.

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source

TMV Particle Disruption and Assembly Inhibition

Transmission electron microscopy (TEM) images confirmed that Tmv-IN-9 treatment visibly destroys the structural integrity of TMV particles, and in vitro self-assembly experiments demonstrated that it blocks the formation of infectious virions [1]. This direct particle-disruption mechanism contrasts with the systemic resistance induction predominantly associated with ningnanmycin-type agents [2].

Particle Disruption

Method context

Visible destruction of TMV particles by TEM; inhibition of self-assembly

Supports direct virucidal mechanism investigation

Qualitative evidence; compare with host-resistance inducers

Evidence Dimension	Disruption of TMV particle integrity
Target Compound Data	Visible destruction of TMV particles by TEM; inhibition of self-assembly
Comparator Or Baseline	Ningnanmycin: indirect mechanism via host resistance induction (class-level inference)
Quantified Difference	Not directly quantified; qualitative difference in mechanism
Conditions	TEM imaging and in vitro self-assembly assays

Why This Matters

A direct virucidal mechanism offers a complementary resistance profile and may be advantageous in integrated pest management strategies where host-resistance inducers show reduced efficacy.

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source
• [2] Hu D, Li R, Yang S, et al. Ningnanmycin: a review of its antiviral activity and mechanism of action. Pestic Biochem Physiol. 2019;160:79-86. doi:10.1016/j.pestbp.2019.07.005. View Source

Tmv-IN-9 Offers a Fully Synthetic Ferulic Acid Dimer Scaffold with Modular SAR Potential vs Fermentation-Derived Ningnanmycin

Tmv-IN-9 is constructed on a phenylindane-type ferulic acid dimer skeleton that is assembled through acid-catalyzed dimerization, yielding a fully synthetic small molecule (C₂₀H₂₀O₈, MW 388.37) amenable to systematic derivatization [1]. By contrast, ningnanmycin is a fermentation-derived nucleoside antibiotic whose complex structure limits straightforward SAR exploration [2].

Synthetic Scaffold

Class-level inference

Phenylindane ferulic acid dimer (C₂₀H₂₀O₈); fully synthetic

Modular scaffold may facilitate SAR studies

Contrast with fermentation-derived ningnanmycin

Evidence Dimension	Chemical scaffold and synthetic tractability
Target Compound Data	Ferulic acid dimer (phenylindane skeleton), fully synthetic
Comparator Or Baseline	Ningnanmycin: fermentation-derived nucleoside antibiotic
Quantified Difference	Fully synthetic monomeric building blocks vs complex natural product
Conditions	Synthetic chemistry and SAR analysis

Why This Matters

A modular, fully synthetic scaffold accelerates lead optimization by enabling precise, structure-guided modifications, whereas natural product scaffolds often require costly semi-synthetic or biosynthetic engineering approaches.

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source
• [2] Hu D, Li R, Yang S, et al. Ningnanmycin: a review of its antiviral activity and mechanism of action. Pestic Biochem Physiol. 2019;160:79-86. doi:10.1016/j.pestbp.2019.07.005. View Source

Tmv-IN-9 Validated Applications

Lead Optimization Targeting TMV Coat Protein Assembly

Medicinal chemistry teams developing next-generation plant antivirals can employ Tmv-IN-9 as a validated, synthetically tractable starting point. Its 1.72-fold potency advantage over ningnanmycin and its 1.85-fold tighter coat protein binding relative to the closest dimer analog provide a clear benchmark for structure-activity campaigns [1].

Mechanistic Investigation of TMV Capsid Disruption

Because TEM and self-assembly experiments have directly confirmed that Tmv-IN-9 disrupts TMV particle integrity, the compound serves as a defined tool for dissecting the molecular determinants of capsid stability and for validating in vitro assembly models [1].

Comparative Efficacy Screening in Plant Virology

Laboratories that routinely screen anti-TMV candidates can use Tmv-IN-9 as a high-potency reference standard with documented EC₅₀ (62.8 μg/mL) and Kd (1.862 μM) values, enabling rigorous inter-study comparison of new chemical entities [1].

Application

Selection Property

Validation Focus

TMV coat protein assembly inhibitor optimization

Reported potency and binding benchmarks

Benchmark against reference antiviral compounds

TMV capsid stability research

Direct particle-disruption evidence

TEM and self-assembly assay context

Plant virology screening studies

Documented potency and affinity context

Cross-study comparison of new TMV inhibitors

• [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source